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Compound of Interest

Compound Name: 2-Furancarboxylic acid

Cat. No.: B3422717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity 2-furancarboxylic acid, a

critical reagent for analytical standards in research and pharmaceutical development. This

document details its synthesis, purification, and analytical characterization, and explores its

emerging role in drug discovery.

Introduction to 2-Furancarboxylic Acid
2-Furancarboxylic acid, also known as 2-furoic acid or pyromucic acid, is an organic

compound derived from furan.[1] It serves as a valuable building block in the synthesis of

pharmaceuticals and other fine chemicals.[2] Its derivatives have shown promise in various

therapeutic areas, including the treatment of type 2 diabetes mellitus and as potential anti-

inflammatory and anti-cancer agents.[2][3] Given its significance, the availability of high-purity

2-furancarboxylic acid as an analytical standard is paramount for accurate quantification,

quality control, and research and development.
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Property Value References

CAS Number 88-14-2

Molecular Formula C₅H₄O₃

Molecular Weight 112.08 g/mol

Appearance
White to light yellow crystalline

powder

Melting Point 128-132 °C

Boiling Point 230-232 °C

Solubility
Soluble in hot water, alcohol,

and ether

Specifications for Analytical Standard Grade
The following table outlines typical specifications for high-purity 2-furancarboxylic acid
intended for use as an analytical standard.

Parameter Specification Method

Assay (GC) ≥97.0% Gas Chromatography

Assay (Titration) 97.0-103.0% Titration

Purity (by GC) >98.0% Gas Chromatography

Identity (IR, NMR) Conforms to structure IR, NMR Spectroscopy

Melting Point 128-132 °C Capillary Method

Synthesis and Purification
High-purity 2-furancarboxylic acid can be synthesized through various methods, with the

most common being the oxidation of furfural. The traditional Cannizzaro reaction and catalytic

oxidation are two well-established procedures.
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Synthesis via Cannizzaro Reaction
The Cannizzaro reaction of furfural in the presence of a strong base yields both 2-
furancarboxylic acid and furfuryl alcohol. This disproportionation reaction provides a 1:1

molar ratio of the two products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3422717?utm_src=pdf-body-img
https://www.benchchem.com/product/b3422717?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-Furancarboxylic acid [webbook.nist.gov]

2. Furan-2-carboxylic acid derivative shows improved anti-gluconeogenesis potency in vivo |
BioWorld [bioworld.com]

3. Phenotypic screening-based drug discovery of furan-2-carboxylic acid derivatives for the
amelioration of type 2 diabetes mellitus (T2DM) - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [High-Purity 2-Furancarboxylic Acid for Analytical
Standards: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422717#high-purity-2-furancarboxylic-acid-for-
analytical-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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